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Compound of Interest

Compound Name: AH-7614

Cat. No.: B517604 Get Quote

Essential Safety and Handling Guide for AH-7614
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AH-7614. It outlines operational procedures and

disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information:

AH-7614 is a selective antagonist for the free fatty acid receptor 4 (FFA4/GPR120) and is

utilized in research related to metabolic diseases and inflammation.[1][2][3] It is supplied as an

off-white or crystalline solid.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b517604?utm_src=pdf-interest
https://www.benchchem.com/product/b517604?utm_src=pdf-body
https://www.benchchem.com/product/b517604?utm_src=pdf-body
https://www.benchchem.com/product/b517604?utm_src=pdf-body
https://focusbiomolecules.com/ah-7614-gpr120-antagonist/
https://www.apexbt.com/ah-7614.html
https://en.wikipedia.org/wiki/AH-7614
https://focusbiomolecules.com/ah-7614-gpr120-antagonist/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b517604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6326-06-3

Molecular Formula C₂₀H₁₇NO₃S

Molecular Weight 351.4 g/mol

Solubility

Soluble in DMSO (up to 100

mM), dimethyl formamide (~30

mg/ml), and ethanol (up to 8

mg/ml with warming).

Sparingly soluble in aqueous

buffers.

Storage

Store at -20°C for long-term

stability (up to 4 years as a

solid). Solutions in DMSO or

ethanol can be stored at -20°C

for up to one month.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for AH-7614 is not publicly available.

One supplier notes that the SDS is sent via email to the purchasing institution. Therefore, this

material should be treated as hazardous until more information is available. The following

guidelines are based on general laboratory safety protocols for handling research chemicals of

unknown toxicity. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

I. Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling AH-7614 to determine the appropriate

level of PPE. The following table outlines recommended PPE for various laboratory procedures

involving this compound.
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Procedure
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing solid

compound

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile or

neoprene gloves

(double gloving

recommended).

Laboratory coat.

N95 or higher-

rated respirator if

weighing outside

of a chemical

fume hood or

ventilated

balance

enclosure.

Preparing stock

solutions

Chemical splash

goggles or a face

shield.

Nitrile or

neoprene gloves

(double gloving

recommended).

Laboratory coat.

Work in a

certified chemical

fume hood.

Cell culture and

in vitro assays

Safety glasses

with side shields.
Nitrile gloves. Laboratory coat.

Not generally

required if

working in a

biological safety

cabinet.

II. Operational Plan for Handling AH-7614
A systematic approach to handling AH-7614 is essential to minimize exposure and ensure

safety.

A. Pre-Handling Procedures:

Consult the SDS: If available from the supplier, thoroughly review the Safety Data Sheet for

AH-7614.

Gather all necessary PPE: Ensure all required personal protective equipment is readily

available and in good condition.

Prepare the workspace: Designate a specific area for handling AH-7614, preferably within a

chemical fume hood. Ensure the area is clean and uncluttered.
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Assemble all materials: Have all necessary equipment and reagents (e.g., solvents, vials,

pipettes) ready before starting the procedure.

B. Handling Procedures:

Weighing the compound:

Perform in a ventilated balance enclosure or a chemical fume hood to minimize inhalation

of the powder.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating

dust.

Preparing stock solutions:

Conduct all solution preparation within a certified chemical fume hood.

Add the solvent slowly to the solid to avoid splashing.

If warming is required for dissolution, use a controlled heating method such as a water

bath.

Use in experiments:

When adding the compound to cell cultures or other experimental systems, handle the

stock solution with care to prevent spills and aerosols.

Clearly label all tubes and plates containing AH-7614.

C. Post-Handling Procedures:

Decontamination:

Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) followed by a

cleaning agent.

Decontaminate all equipment that came into contact with AH-7614.
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Hand washing: Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan
All waste contaminated with AH-7614 must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Solid Waste: Collect all disposable items that have come into contact with AH-7614 (e.g.,

gloves, weighing paper, pipette tips) in a designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing AH-7614 in a clearly labeled, sealed hazardous

waste container. Do not pour any solutions containing AH-7614 down the drain.

Visualized Workflows and Decision-Making
To further clarify the safety procedures, the following diagrams illustrate the operational

workflow and PPE selection process.
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Figure 1. A step-by-step workflow for the safe handling of AH-7614.
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What is the procedure?

Weighing solid

  Solid Handling

Preparing solution

Liquid Handling  

Cell-based assay

In Vitro Use

Goggles, double gloves,
lab coat, respirator

Goggles/face shield, double gloves,
lab coat, fume hood

Safety glasses, gloves,
lab coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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